Cas no 1368773-56-1 (2-(3,5-dichloro-2-methoxyphenyl)propanoic acid)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid
• CAS No: 1368773-56-1
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 5830553
• PubChem ID: 82296777
• Update Time: 2025-10-30

2-(3,5-dichloro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid
• 1368773-56-1
• EN300-1967275

• Inchi： 1S/C10H10Cl2O3/c1-5(10(13)14)7-3-6(11)4-8(12)9(7)15-2/h3-5H,1-2H3,(H,13,14)
• InChI Key： UZASTUCBVNMYCP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 248.0006996g/mol
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid

Professional Introduction to 2-(3,5-dichloro-2-methoxyphenyl)propanoic Acid (CAS No. 1368773-56-1)

2-(3,5-dichloro-2-methoxyphenyl)propanoic acid, with the chemical identifier CAS No. 1368773-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and biochemical probes. The presence of both chloro and methoxy substituents on the aromatic ring, along with the propanoic acid side chain, contributes to its distinct reactivity and biological activity.

The molecular structure of 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid is highly intriguing from a chemical perspective. The aromatic ring is substituted with two chlorine atoms at the 3 and 5 positions, which enhances its lipophilicity and potential for interaction with biological targets. Additionally, the methoxy group at the 2 position introduces a polar moiety that can influence solubility and metabolic stability. The propanoic acid side chain provides a site for further functionalization, making this compound a versatile intermediate in synthetic chemistry.

In recent years, 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid has been extensively studied for its potential applications in drug discovery. Its structural features make it an attractive scaffold for designing molecules that can modulate various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The dichloromethoxyphenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity to target proteins.

One of the most compelling aspects of 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological properties. For example, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which are critical in treating various forms of cancer. The ability to modify the propanoic acid side chain allows for fine-tuning of physicochemical properties such as solubility and bioavailability.

The synthesis of 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid presents unique challenges due to the presence of multiple reactive sites. However, advances in synthetic methodologies have made it more accessible for industrial-scale production. Modern techniques such as palladium-catalyzed cross-coupling reactions and selective halogenation strategies have enabled chemists to construct this molecule with high efficiency and purity. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

The biological activity of 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid has been explored in several preclinical studies. One notable finding is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB. This mechanism suggests that it may be useful in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid has shown promise in oncology research. Preclinical data indicate that it can disrupt tumor cell proliferation by inhibiting key enzymes involved in DNA replication and repair. The dichloromethoxyphenyl group appears to be critical for these effects, as similar substitutions have been found to enhance binding to target proteins such as kinases and transcription factors. These findings highlight the compound's potential as a lead candidate for further development into an anticancer therapeutic.

The pharmacokinetic profile of 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid is another area of active investigation. Researchers are particularly interested in understanding how its structural features influence absorption, distribution, metabolism, and excretion (ADME). Preliminary studies suggest that modifications to the propanoic acid side chain can significantly impact these parameters. For instance, introducing hydrophilic groups may enhance oral bioavailability while reducing systemic toxicity.

The future prospects for 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid are promising given its diverse range of applications in pharmaceutical research. As our understanding of biological pathways continues to expand, new opportunities will arise for developing derivatives with tailored properties. Collaborative efforts between chemists and biologists will be essential in translating these findings into effective therapeutic interventions.

In conclusion, 2-(3,5-dichloro-2-methoxyphenyl)propanoic acid (CAS No. 1368773-56-1) is a multifaceted compound with significant potential in drug discovery and biochemical research. Its unique structural features make it a valuable scaffold for designing molecules with novel biological activities. As ongoing research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.